6'-Methoxycinchonan-9-yl 4-tert-butylbenzoate
Overview
Description
6'-Methoxycinchonan-9-yl 4-tert-butylbenzoate is a useful research compound. Its molecular formula is C31H36N2O3 and its molecular weight is 484.6 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C31H36N2O3 |
|---|---|
Molecular Weight |
484.6 g/mol |
IUPAC Name |
[(S)-(5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl)-(6-methoxyquinolin-4-yl)methyl] 4-tert-butylbenzoate |
InChI |
InChI=1S/C31H36N2O3/c1-6-20-19-33-16-14-22(20)17-28(33)29(25-13-15-32-27-12-11-24(35-5)18-26(25)27)36-30(34)21-7-9-23(10-8-21)31(2,3)4/h6-13,15,18,20,22,28-29H,1,14,16-17,19H2,2-5H3/t20?,22?,28?,29-/m0/s1 |
InChI Key |
WZTSLYRAKJXSPS-OIGZFTSLSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)OC(C2CC3CCN2CC3C=C)C4=C5C=C(C=CC5=NC=C4)OC |
Isomeric SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)O[C@H](C2CC3CCN2CC3C=C)C4=C5C=C(C=CC5=NC=C4)OC |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)OC(C2CC3CCN2CC3C=C)C4=C5C=C(C=CC5=NC=C4)OC |
Origin of Product |
United States |
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